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Compound of Interest

Compound Name: TRIS maleate

Cat. No.: B8112308

An In-Depth Technical Guide to the Chemical Properties of TRIS Maleate Salt

Introduction

Tris(hydroxymethyl)aminomethane maleate salt, commonly referred to as TRIS maleate, is an
organic compound formed from the reaction of Tris(hydroxymethyl)aminomethane (TRIS or
Trizma®) and maleic acid.[1][2] This salt is frequently utilized in biochemical and
pharmaceutical research as a buffering agent, particularly for creating buffer solutions with a
lower pH buffering range than standard TRIS-HCI buffers.[2] Its applications are found in
various growth media, tissue preparations, and as a diluent or washing buffer in experimental
workflows.[2][3] This guide provides a comprehensive overview of the core chemical properties,
experimental protocols for their determination, and key considerations for researchers,
scientists, and drug development professionals.

Core Chemical and Physical Properties

The fundamental properties of TRIS maleate salt are summarized below, providing a quick
reference for laboratory use.
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Property Value Source
Trizma® maleate,
Tris(hydroxymethyl)aminometh

Synonyms [1][41[5]
ane maleate salt,
Tromethamine maleate salt

CAS Number 72200-76-1 [1][4]

Molecular Formula

CsH1sNOz7 (often cited)[1][4] or

[1]141[5]

CaH1103N+CaH404[5]
Molecular Weight 237.21 g/mol [4115]
Appearance White crystalline solid [4][6]
Melting Point 104 - 106 °C [4]

Effective pH Range

6.5 - 9.7 (as a buffer solution)

[7]

Solubility Profile

TRIS maleate is a white solid that is soluble in water and alcohol solvents at room temperature.

[6] While specific quantitative data for TRIS maleate salt is not readily available in all solvents,

the solubility of its parent compound, TRIS base, provides a useful reference.

Solvent Solubility of TRIS Base

Water ~550 g/L at 25°C

Ethylene Glycol 79.1 mg/mL

Methanol Soluble

Ethanol Solubility decreases compared to water
Acetonitrile Limited solubility, may precipitate

The solubility of TRIS and its salts is influenced by temperature, with solubility generally

increasing as the temperature rises.[8] The pH of the solution can also affect solubility.[8] For

applications involving organic solvents like acetonitrile or methanol, it is recommended to
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empirically test the solubility at the desired concentration and solvent ratio to avoid
precipitation.[9]

pKa and Buffering Capacity

The buffering capacity of TRIS is a key property. The pKa of the conjugate acid of TRIS is
approximately 8.07 at 25°C, which gives it an effective buffering range between pH 7.1 and 9.1.
[10] TRIS maleate buffers are used to prepare solutions with a lower effective pH buffering
capacity than standard TRIS buffers.[2]

A critical consideration for researchers is the temperature dependence of TRIS buffers. The pH
of a TRIS buffer solution decreases by approximately 0.028 units for every 1°C increase in
temperature.[11][12][13] Therefore, it is essential to adjust the pH of the buffer at the
temperature at which it will be used.[13]
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Buffering Mechanism

pKa = 8.07
(at 25°C)

Tris
(Deprotonated Form)

H+ uptake H+ release

Tris-H+

(Protonated Form)

N

Effective Buffering Range

pH 7.1 <--->pH 9.1
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Prepare 1mM TRIS
Maleate Solution
in 0.15M KCI

Acidify to pH ~2.0
with 0.1M HCI

/ Titrate with 0.1M NaOH /

Record pH after
each addition

Add Excess TRIS Maleate
to Solvent

Agitate at Constant Temp
(e.g., 24h)

Separate Solid and Liquid
(Centrifuge/Settle)

pH > 12.0?

Sample Supernatant
Plot pH vs. Volume NaOH (Filter if needed)

'

Determine pKa from
Inflection Point

Analyze Concentration
(e.g., HPLC, UV-Vis)
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Prepare Multiple Batches
of Buffer Solution

Store at Accelerated Conditions
(1 Temp, 1 Humidity)
and Real-Time Conditions

Pull Samples at

Defined Timepoints

Test Critical Attributes
(pH, Appearance, etc.)

l

Analyze Data and
Predict Shelf Life

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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